Cas no 898450-42-5 (N'-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}-N-(oxolan-2-yl)methylethanediamide)

N'-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}-N-(oxolan-2-yl)methylethanediamide structure
898450-42-5 structure
Product Name:N'-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}-N-(oxolan-2-yl)methylethanediamide
CAS No:898450-42-5
MF:C21H31N3O5S
MW:437.552944421768
CID:6332320
PubChem ID:18574393
Update Time:2025-10-19

N'-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}-N-(oxolan-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

    • N'-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}-N-(oxolan-2-yl)methylethanediamide
    • N'-{2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]ethyl}-N-[(oxolan-2-yl)methyl]ethanediamide
    • AKOS024661038
    • F2571-0192
    • N-[2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]ethyl]-N'-(oxolan-2-ylmethyl)oxamide
    • N1-((tetrahydrofuran-2-yl)methyl)-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide
    • 898450-42-5
    • CHEMBL1873078
    • MLS001234684
    • SMR000811221
    • Inchi: 1S/C21H31N3O5S/c1-16-7-9-19(10-8-16)30(27,28)24-13-3-2-5-17(24)11-12-22-20(25)21(26)23-15-18-6-4-14-29-18/h7-10,17-18H,2-6,11-15H2,1H3,(H,22,25)(H,23,26)
    • InChI Key: OIMMMHOBHQVJNK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1CCCCC1CCNC(C(NCC1CCCO1)=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 437.19844227g/mol
  • Monoisotopic Mass: 437.19844227g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 685
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 113Ų

N'-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}-N-(oxolan-2-yl)methylethanediamide Pricemore >>

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Additional information on N'-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}-N-(oxolan-2-yl)methylethanediamide

Recent Advances in the Study of N'-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}-N-(oxolan-2-yl)methylethanediamide (CAS: 898450-42-5)

The compound N'-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}-N-(oxolan-2-yl)methylethanediamide (CAS: 898450-42-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Researchers have identified its interaction with certain protein targets, which may underlie its pharmacological effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for a subset of enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. The study utilized advanced computational docking and molecular dynamics simulations to predict binding modes, followed by in vitro validation.

In addition to its therapeutic potential, recent efforts have been directed toward improving the synthetic accessibility of N'-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}-N-(oxolan-2-yl)methylethanediamide. A team from the University of Cambridge reported a novel, high-yield synthesis route in 2024, which reduces the number of steps and improves overall efficiency. This advancement is expected to facilitate further research and development, particularly in scaling up production for clinical trials.

Preclinical evaluations have also highlighted the compound's favorable pharmacokinetic profile. Studies in rodent models have shown good oral bioavailability and a half-life conducive to once-daily dosing. However, challenges remain, including the need for more comprehensive toxicity studies to ensure safety. A recent toxicological assessment published in Toxicology Reports indicated that while the compound is well-tolerated at therapeutic doses, higher concentrations may lead to off-target effects, necessitating further optimization.

Looking ahead, the research community is optimistic about the translational potential of N'-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}-N-(oxolan-2-yl)methylethanediamide. Ongoing clinical trials are expected to provide critical insights into its efficacy and safety in humans. Collaborative efforts between academia and industry are also underway to explore its applications in combination therapies, particularly for complex diseases such as cancer and autoimmune disorders.

In conclusion, the latest research on N'-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}-N-(oxolan-2-yl)methylethanediamide underscores its potential as a versatile therapeutic agent. While significant progress has been made in understanding its biological activity and improving its synthesis, further studies are needed to address remaining challenges and fully realize its clinical potential.

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